2-((2-phenyl-4-tosyl-1H-imidazol-5-yl)thio)-N-propylacetamide

• IUPAC Name: 2-[[5-(4-methylphenyl)sulfonyl-2-phenyl-1H-imidazol-4-yl]sulfanyl]-N-propylacetamide
• InChI: InChI=1S/C21H23N3O3S2/c1-3-13-22-18(25)14-28-20-21(24-19(23-20)16-7-5-4-6-8-16)29(26,27)17-11-9-15(2)10-12-17/h4-12H,3,13-14H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key: NLLCNCRIAXYJAP-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CSC1=C(NC(=N1)C2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C21H23N3O3S2
• Molecular Weight: 429.6 g/mol

Description

2-((2-phenyl-4-tosyl-1H-imidazol-5-yl)thio)-N-propylacetamide is a chemical compound that is used in scientific research for its unique properties. This compound is synthesized using a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. In

Scientific Research Applications

Synthesis and Antibacterial Activity

Several derivatives have been synthesized starting from common intermediates, such as 2-chloro-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide, and their reactions with 5-aryl-1,3,4-oxadiazole-2-thione or appropriate 1H-benzo[d]imidazole-2-thiols. These newly synthesized compounds were examined for their antibacterial activity and found to possess significant activity (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Anticonvulsant Activity

Research on omega-(1H-imidazol-1-yl)-N-phenylacetamide, propionamide, and butyramide derivatives, including methoxyl, methyl, nitro, and chloro substituents, has shown anticonvulsant activity against seizures induced by maximal electroshock (MES). The studies highlight the synthesis of these compounds and their potential as anticonvulsant agents (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).

Anticancer Activities

A series of compounds, including 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl)acetamide derivatives, were synthesized and investigated for their anticancer activities. These compounds exhibited reasonable anticancer activity against various cancer types, particularly melanoma-type cell lines, demonstrating the potential of these derivatives in cancer treatment (Duran & Demirayak, 2012).

Antimicrobial and Antioxidant Agents

The synthesis of pyrazole-imidazole-triazole hybrids and their evaluation for antimicrobial activity revealed compounds demonstrating excellent potency against certain fungal strains. These findings underscore the potential of these synthesized compounds in combating microbial infections and their use as antioxidant agents (Punia, Verma, Kumar, Kumar, & Deswal, 2021).